3-({4-[(3,4-dimethylphenyl)amino]-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}amino)propan-1-ol

• IUPAC Name: 3-[[4-(3,4-dimethylanilino)-1-phenylpyrazolo[3,4-d]pyrimidin-6-yl]amino]propan-1-ol
• InChI: InChI=1S/C22H24N6O/c1-15-9-10-17(13-16(15)2)25-20-19-14-24-28(18-7-4-3-5-8-18)21(19)27-22(26-20)23-11-6-12-29/h3-5,7-10,13-14,29H,6,11-12H2,1-2H3,(H2,23,25,26,27)
• InChI Key: SWIKNCNWNZFIRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=NN(C3=NC(=N2)NCCCO)C4=CC=CC=C4)C
• Molecular Formula: C22H24N6O
• Molecular Weight: 388.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. This core is considered a privileged structure in biologically active compounds and can be seen as a bioisostere of natural purine. The compound also contains an amino group attached to a phenyl ring, and a propanol group, which could potentially give the compound certain polar characteristics.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazolo[3,4-d]pyrimidine core would likely dominate the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the amino and propanol groups, as well as the pyrazolo[3,4-d]pyrimidine core. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of polar functional groups like the amino and propanol groups could potentially make the compound soluble in polar solvents.

Future Directions

Future research on this compound could focus on exploring its potential biological activities, given the known activities of similar pyrazolo[3,4-d]pyrimidine compounds. Further studies could also aim to optimize its synthesis and explore its chemical reactivity in more detail.